Cas no 459-64-3 (4-Methoxybenzenediazonium tetrafluoroborate)

4-Methoxybenzenediazonium tetrafluoroborate is a diazonium salt commonly used as a versatile arylating agent in organic synthesis. Its key advantages include high reactivity in Sandmeyer and Gomberg-Bachmann reactions, enabling efficient introduction of the 4-methoxyphenyl group into target molecules. The tetrafluoroborate counterion enhances stability, facilitating handling and storage compared to other diazonium salts. This compound is particularly valuable in the synthesis of dyes, pharmaceuticals, and advanced materials, where controlled aryl group transfer is required. Its crystalline solid form allows for precise weighing and consistent performance in reactions. The methoxy substituent further modulates reactivity, offering selectivity in coupling reactions.
4-Methoxybenzenediazonium tetrafluoroborate structure
459-64-3 structure
Product Name:4-Methoxybenzenediazonium tetrafluoroborate
CAS No:459-64-3
MF:C7H7BF4N2O
MW:221.947895288467
MDL:MFCD00011897
CID:37558
PubChem ID:24856861
Update Time:2025-06-14

4-Methoxybenzenediazonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxybenzenediazonium tetrafluoroborate
    • p-Methoxyphenyldiazonium tetrafluoroborate
    • 4-Methoxybenzenediazoniumfluoroborate
    • EINECS 207-296-2
    • TD8040
    • FT-0618913
    • 4-Methoxybenzenediazonium tetrafluoroborate, 98%
    • MFCD00011897
    • C7H7BF4N2O
    • 4-METHOXYBENZENEDIAZONIUMTETRAFLUOROBORATE
    • 4-methoxyphenyldiazonium tetrafluoroborate
    • NS00031572
    • p-methoxybenzenediazonium tetrafluoroborate
    • AS-54709
    • M2636
    • A853789
    • SCHEMBL791699
    • 459-64-3
    • BYGWNWAFXUPZHI-UHFFFAOYSA-N
    • CS-W009319
    • J-200071
    • AMY17889
    • 4-Methoxybenzene diazonium fluoroborate
    • 4-methoxybenzenediazonium;tetrafluoroborate
    • DTXSID70196646
    • AKOS017346349
    • P-methoxybenzenediazoniumfluoroborate
    • J-640267
    • DTXCID10119137
    • FM34365
    • MDL: MFCD00011897
    • Inchi: 1S/C7H7N2O.BF4/c1-10-7-4-2-6(9-8)3-5-7;2-1(3,4)5/h2-5H,1H3;/q+1;-1
    • InChI Key: BYGWNWAFXUPZHI-UHFFFAOYSA-N
    • SMILES: F[B-](F)(F)F.O(C)C1C=CC(=CC=1)[N+]#N

Computed Properties

  • Exact Mass: 222.05900
  • Monoisotopic Mass: 222.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Taupe powder
  • Melting Point: 142-144 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Decompose in water
  • PSA: 37.38000
  • LogP: 3.47978
  • Solubility: Not determined
  • λmax: 315(CHCl3)(lit.)

4-Methoxybenzenediazonium tetrafluoroborate Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3261
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: C
  • Packing Group:III
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:0-10°C
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R34

4-Methoxybenzenediazonium tetrafluoroborate Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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4-Methoxybenzenediazonium tetrafluoroborate Production Method

4-Methoxybenzenediazonium tetrafluoroborate Related Literature

Additional information on 4-Methoxybenzenediazonium tetrafluoroborate

Comprehensive Guide to 4-Methoxybenzenediazonium Tetrafluoroborate (CAS No. 459-64-3): Properties, Applications, and Industry Insights

4-Methoxybenzenediazonium tetrafluoroborate (CAS No. 459-64-3) is a specialized organic compound widely recognized in synthetic chemistry and industrial applications. This diazonium salt, characterized by its methoxybenzene core and tetrafluoroborate counterion, serves as a versatile reagent for coupling reactions, dye synthesis, and advanced material development. Its unique molecular structure—combining a diazonium group with an electron-donating methoxy substituent—enhances reactivity in electrophilic aromatic substitutions, making it invaluable for researchers and manufacturers alike.

In recent years, the demand for high-purity diazonium salts like 4-Methoxybenzenediazonium tetrafluoroborate has surged, driven by trends in green chemistry and sustainable synthesis. Laboratories and industries increasingly seek alternatives to traditional reagents that minimize environmental impact. This compound’s efficiency in photochemical applications, such as surface modification and polymer functionalization, aligns with these priorities. Notably, its role in click chemistry and bioconjugation has attracted attention in pharmaceutical research, where precision and yield optimization are critical.

The stability of CAS No. 459-64-3 under controlled conditions is another focal point for users. Proper storage (e.g., anhydrous environments, low temperatures) ensures prolonged shelf life, a common concern highlighted in chemical forums and research publications. Analytical techniques like NMR spectroscopy and HPLC are frequently employed to verify purity, addressing queries from quality-conscious buyers. Additionally, its solubility profile—compatible with polar aprotic solvents such as acetonitrile and dimethylformamide (DMF)—expands its utility in diverse reaction setups.

Emerging applications of 4-Methoxybenzenediazonium tetrafluoroborate include nanotechnology and electronics, where it aids in fabricating conductive polymers or modifying electrode surfaces. These innovations respond to growing interest in flexible electronics and energy storage solutions. Furthermore, its use in covalent organic frameworks (COFs) design underscores its relevance in cutting-edge material science, a topic frequently searched in academic databases.

From a commercial perspective, suppliers of CAS No. 459-64-3 emphasize compliance with REACH and ISO standards, catering to global regulatory requirements. Discussions on scalable synthesis methods and cost-effective production dominate industry webinars, reflecting market needs. As synthetic protocols evolve—such as microwave-assisted reactions—the compound’s accessibility for high-throughput screening continues to improve.

In summary, 4-Methoxybenzenediazonium tetrafluoroborate exemplifies the intersection of tradition and innovation in chemical research. Its adaptability across sectors—from pharmaceutical intermediates to advanced materials—positions it as a cornerstone reagent. For researchers navigating structure-activity relationships or engineers optimizing process chemistry, this compound remains a pivotal tool in modern science.

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